4-amino-6-chloro-2-methylpyridazin-3(2H)-one

• IUPAC Name: 4-amino-6-chloro-2-methylpyridazin-3-one
• InChI: InChI=1S/C5H6ClN3O/c1-9-5(10)3(7)2-4(6)8-9/h2H,7H2,1H3
• InChI Key: ZUUYZUYBEYIAAF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC(=N1)Cl)N
• Molecular Formula: C5H6ClN3O
• Molecular Weight: 159.57 g/mol

Description

4-amino-6-chloro-2-methylpyridazin-3(2H)-one, also known as CP-31398, is a small molecule compound that has gained attention for its potential therapeutic applications in cancer treatment. This compound was first synthesized in 2002 by researchers at the University of Maryland, and since then, it has been the subject of numerous scientific studies.

Mechanism Of Action

The mechanism of action of 4-amino-6-chloro-2-methylpyridazin-3(2H)-one involves binding to the DNA-binding domain of mutant p53 proteins, leading to a conformational change that restores their function. This results in increased transcriptional activity of p53 target genes, leading to decreased tumor growth and increased sensitivity to chemotherapy.
Biochemical and Physiological Effects:
4-amino-6-chloro-2-methylpyridazin-3(2H)-one has been shown to have a variety of biochemical and physiological effects, including the restoration of mutant p53 function, increased transcriptional activity of p53 target genes, decreased tumor growth, and increased sensitivity to chemotherapy. Additionally, 4-amino-6-chloro-2-methylpyridazin-3(2H)-one has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of using 4-amino-6-chloro-2-methylpyridazin-3(2H)-one in lab experiments is its specificity for mutant p53 proteins, which allows for targeted inhibition of these proteins. Additionally, 4-amino-6-chloro-2-methylpyridazin-3(2H)-one has been shown to have low toxicity in animal models, making it a potentially safe and effective therapeutic option. However, one limitation of using 4-amino-6-chloro-2-methylpyridazin-3(2H)-one in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on 4-amino-6-chloro-2-methylpyridazin-3(2H)-one could focus on optimizing its synthesis and improving its solubility in water. Additionally, further studies could be conducted to investigate the potential therapeutic applications of 4-amino-6-chloro-2-methylpyridazin-3(2H)-one in other types of cancer, as well as its potential use in combination with other chemotherapy drugs. Finally, research could be conducted to investigate the potential side effects of 4-amino-6-chloro-2-methylpyridazin-3(2H)-one and to develop strategies to mitigate these effects.

Scientific Research Applications

4-amino-6-chloro-2-methylpyridazin-3(2H)-one has been shown to have potential therapeutic applications in cancer treatment, specifically in the inhibition of mutant p53 proteins. Mutant p53 proteins are commonly found in cancer cells and are associated with increased tumor growth and resistance to chemotherapy. 4-amino-6-chloro-2-methylpyridazin-3(2H)-one has been shown to restore the function of mutant p53 proteins, leading to decreased tumor growth and increased sensitivity to chemotherapy.

Synthesis routes and methods

Procedure details

A mixture of 4,6-dichloro-2-methylpyridazin-3(2H)-one (5.0 g, 27.9 mmol) and ammonium hydroxide (55 mL, 1412 mmol) was heated at 150° C. for 2 hours and then cooled to room temperature. The solvent was removed, and the residue was dissolved in ethyl acetate and washed with water. The aqueous layer was extracted with additional ethyl acetate three times. The combined organic layers were washed with brine, dried and concentrated. The residue was purified by flash chromatography (silica gel, eluted with 40% ethyl acetate in hexanes to afford 3.85 g (87%) of the title compound.